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Compound of Interest

Compound Name: Sofalcone-d4

Cat. No.: B12371245

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sofalcone-d4, a deuterated analog

of the gastroprotective drug Sofalcone. This document details its chemical properties,

synthesis, and biological activity, with a focus on its mechanism of action.

Chemical Identity and Properties
Sofalcone-d4 is the deuterated form of Sofalcone, a synthetic derivative of sophoradin, a

chalcone found in the herb Sophora tonkinensis.[1] Primarily, Sofalcone-d4 serves as an

internal standard for pharmacokinetic studies and as a tracer in metabolic research, allowing

for precise quantification in biological matrices by techniques such as mass spectrometry.[2]

The key difference in the chemical structure of Sofalcone-d4 compared to Sofalcone is the

substitution of four hydrogen atoms with deuterium atoms on one of the phenyl rings. This

isotopic labeling provides a distinct mass signature without significantly altering the

compound's chemical and biological properties.

Chemical Structure
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The chemical structure of Sofalcone-d4 is presented below. The deuterium atoms are located

at positions 2, 3, 5, and 6 of the phenyl ring attached to the acryloyl group.

Systematic Name: (E)-2-(5-((3-methylbut-2-en-1-yl)oxy)-2-(3-(4-((3-methylbut-2-en-1-

yl)oxy)phenyl-2,3,5,6-d4)acryloyl)phenoxy)acetic acid

Caption: Chemical structure of Sofalcone-d4.

Physicochemical Properties
A summary of the key physicochemical properties of Sofalcone and Sofalcone-d4 is provided

in the table below. Data for Sofalcone-d4 is limited, and the properties of Sofalcone are

included for reference.

Property Sofalcone Sofalcone-d4

Molecular Formula C₂₇H₃₀O₆ C₂₇H₂₆D₄O₆[3]

Molecular Weight 450.52 g/mol [4] 454.56 g/mol [3]

Appearance Powder Powder

Purity ≥99.89% Not specified

Solubility Insoluble in Water and Ethanol Not specified

90 mg/mL in DMSO Not specified

Storage 3 years at -20°C (powder) Not specified

1 year at -80°C (in solvent) Not specified

CAS Number 64506-49-6 Not specified

Synthesis of Sofalcone-d4
The synthesis of Sofalcone-d4 involves the preparation of a deuterated precursor followed by

a Claisen-Schmidt condensation to form the chalcone backbone. While a specific protocol for

Sofalcone-d4 is not publicly available, a plausible synthetic route can be derived from

established methods for deuterating chalcones.
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Proposed Synthetic Workflow
The following diagram outlines a potential workflow for the synthesis of Sofalcone-d4.

Deuteration of Precursor

Synthesis of Non-deuterated Precursor

Final Synthesis Steps

Commercially available deuterated benzene

Friedel-Crafts acylation with acetyl chloride

Introduction of hydroxyl and prenyl ether groups to yield deuterated acetophenone precursor

Claisen-Schmidt condensation of deuterated acetophenone and 4-(prenyloxy)benzaldehyde

p-Hydroxybenzaldehyde

Prenylation to form 4-(prenyloxy)benzaldehyde

Introduction of carboxymethoxy group

Purification to yield Sofalcone-d4

Click to download full resolution via product page

Caption: Proposed synthetic workflow for Sofalcone-d4.
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Experimental Protocol: Continuous-Flow Deuteration of
a Chalcone Precursor
This protocol is a generalized method adapted from the literature on the continuous-flow

synthesis of deuterated chalcones and would require optimization for the specific synthesis of a

Sofalcone-d4 precursor.

System Setup:

A continuous-flow reactor system (e.g., H-Cube®) equipped with a catalyst cartridge (e.g.,

10% Pd/C) is used.

The system is set up to generate deuterium gas (D₂) on-demand from a deuterated water

(D₂O) source.

Reaction Parameters:

Substrate: The non-deuterated chalcone precursor is dissolved in a suitable solvent (e.g.,

ethyl acetate, methanol) to a concentration of 0.1 M.

Temperature: The reaction temperature is set between 25°C and 80°C.

Pressure: The D₂ pressure is maintained between 10 and 100 bar.

Flow Rate: The substrate solution is introduced into the reactor at a flow rate of 0.5-2.0

mL/min.

Procedure:

The system is first flushed with the solvent.

The substrate solution is then pumped through the catalyst cartridge under the set

temperature and D₂ pressure.

The product stream is collected at the outlet.

Work-up and Analysis:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b12371245/docs?utm_src=pdf-body#sofalcone-d4-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12371245?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solvent is removed from the collected product stream under reduced pressure.

The crude product is purified by column chromatography on silica gel.

The final product is analyzed by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm the

incorporation and position of the deuterium atoms.

Mechanism of Action: Nrf2-HO-1 Pathway Activation
Sofalcone exerts its cytoprotective effects primarily through the activation of the Nuclear factor

erythroid 2-related factor 2 (Nrf2) signaling pathway. Nrf2 is a transcription factor that regulates

the expression of a wide array of antioxidant and cytoprotective genes.

Under basal conditions, Nrf2 is sequestered in the cytoplasm by its inhibitor, Kelch-like ECH-

associated protein 1 (Keap1). Sofalcone, being an electrophilic Michael acceptor, covalently

binds to specific cysteine residues on Keap1. This binding induces a conformational change in

Keap1, leading to the dissociation and stabilization of Nrf2.

Once released, Nrf2 translocates to the nucleus, where it binds to the Antioxidant Response

Element (ARE) in the promoter region of its target genes. This leads to the upregulation of

several protective enzymes, most notably Heme Oxygenase-1 (HO-1). HO-1, in turn,

contributes to the gastroprotective effects by, for example, increasing the expression of

vascular endothelial growth factor (VEGF).

Signaling Pathway Diagram
The following diagram illustrates the mechanism of Sofalcone-induced activation of the Nrf2-

HO-1 pathway.
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Caption: Sofalcone activates the Nrf2-HO-1 signaling pathway.

Conclusion
Sofalcone-d4 is a valuable tool for researchers studying the pharmacokinetics and metabolism

of Sofalcone. Its parent compound, Sofalcone, demonstrates significant gastroprotective effects

through the activation of the Nrf2-HO-1 signaling pathway. This detailed technical guide

provides a foundation for further research and development in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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